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Introduction

(E)-but-2-enamide, also known by its common name crotonamide, is an unsaturated amide
with a simple chemical structure. Its derivatives are found in various natural products and have
garnered interest in the scientific community for their potential biological activities. This
technical guide provides a comprehensive overview of (E)-but-2-enamide, including its
chemical identity, synthesis, and known biological context, with a focus on data and
methodologies relevant to research and drug development.

IUPAC Name and Chemical Structure

The nomenclature and structural details of (E)-but-2-enamide are fundamental for its accurate
identification and study.

IUPAC Name: (E)-but-2-enamide[1]

Synonyms: Crotonamide, trans-2-Butenamide[1]
Molecular Formula: CaH7NO

Molecular Weight: 85.10 g/mol

Structure:
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The structure of (E)-but-2-enamide is characterized by a four-carbon chain with a double bond
between carbons 2 and 3 in the trans or (E) configuration, and a primary amide group at one
end.

Chemical Structure Diagram:

Caption: 2D structure of (E)-but-2-enamide.

Physicochemical and Spectroscopic Data

Characterization of (E)-but-2-enamide relies on its distinct physicochemical properties and
spectroscopic signatures. While a comprehensive experimental dataset for the parent
compound is not readily available in the searched literature, data for closely related derivatives
provide expected values.

Property Value Reference
Molecular Weight 85.10 g/mol PubChem
XLogP3-AA -0.2 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

1 PubChem
Count
Rotatable Bond Count 1 PubChem

Note: The data presented above is computationally generated and sourced from PubChem.

Spectroscopic data is crucial for the unambiguous identification of (E)-but-2-enamide. While
specific spectra for the parent compound were not retrieved, data for derivatives such as (E)-N-
butan-2-ylbut-2-enamide are available and can serve as a reference.[2]

Synthesis and Experimental Protocols

The synthesis of enamides, including (E)-but-2-enamide, can be achieved through various
established organic chemistry methodologies. A general and direct approach involves the N-
dehydrogenation of the corresponding saturated amide.
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General Experimental Protocol for Enamide Synthesis
via Amide Activation

This protocol is adapted from a general method for the synthesis of enamides and may require
optimization for the specific synthesis of (E)-but-2-enamide.[3]

Materials:

Butanamide

e Lithium bis(trimethylsilyl)amide (LIHMDS) solution (e.g., 1 M in THF)
o Trifluoromethanesulfonic anhydride (Tf20)

¢ Anhydrous diethyl ether (Et20)

e Anhydrous dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

Procedure:

» To a solution of butanamide (1.0 mmol) in anhydrous diethyl ether (5 mL) at -78 °C under an
inert atmosphere (e.g., argon or nitrogen), add LIHMDS solution (4.8 mmol, 4.8 equiv)
dropwise.

e After stirring for 15 minutes at -78 °C, add trifluoromethanesulfonic anhydride (2.4 mmol, 2.4
equiv) dropwise.

 Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).
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e Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCOs
solution.

o Extract the aqueous layer with dichloromethane (3 x 15 mL).
o Combine the organic layers, wash with brine, dry over anhydrous MgSQOa4, and filter.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure (E)-but-2-enamide.

Characterization: The structure of the synthesized (E)-but-2-enamide should be confirmed by
spectroscopic methods such as *H NMR, 13C NMR, FT-IR, and mass spectrometry.

Biological Activity and Potential Applications

While extensive biological data for (E)-but-2-enamide itself is limited in the available literature,
the broader class of crotonamide derivatives has shown a range of biological activities.
Compounds from Croton species, which may contain related structures, have been
investigated for cytotoxic, anti-inflammatory, antifungal, and other properties.[4][5]

For instance, certain derivatives of crotonamide have been synthesized and evaluated for their
antitubercular activity, with some compounds exhibiting minimum inhibitory concentrations
(MIC) as low as 0.125 pg/mL against Mycobacterium tuberculosis.[6] Additionally, other amide-
containing natural products have demonstrated significant antiproliferative effects on various
cancer cell lines.[7][8][9]

The lack of specific quantitative data for (E)-but-2-enamide highlights an area for future
research. Its simple, unsaturated amide scaffold makes it an attractive starting point for the
synthesis of new derivatives with potential therapeutic applications.

Signaling Pathways: A Putative Role

Given the preliminary nature of the biological data for (E)-but-2-enamide, its precise
mechanism of action and involvement in specific signaling pathways have not been elucidated.
However, based on the activities of structurally related compounds and other bioactive amides,

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://www.researchgate.net/publication/327610485_Chemical_Constituents_from_Croton_Species_and_Their_Biological_Activities
https://pmc.ncbi.nlm.nih.gov/articles/PMC6225158/
https://www.smolecule.com/products/s759499
https://pmc.ncbi.nlm.nih.gov/articles/PMC20983/
https://pubmed.ncbi.nlm.nih.gov/12746841/
https://www.mdpi.com/1420-3049/28/1/265
https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://www.benchchem.com/product/b7942871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7942871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

it is plausible to hypothesize potential interactions with key cellular signaling cascades
implicated in cell proliferation and inflammation, such as the NF-kB and mTOR pathways. It
must be emphasized that the following is a generalized representation and direct evidence for
the effect of (E)-but-2-enamide on these pathways is currently lacking.

Hypothetical Modulation of the NF-kB Signaling Pathway

The NF-kB pathway is a critical regulator of inflammatory responses and cell survival. Its
dysregulation is implicated in various diseases, including cancer and inflammatory disorders.
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Caption: Generalized NF-kB signaling pathway.
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Conclusion

(E)-but-2-enamide is a fundamental unsaturated amide with potential as a scaffold for the
development of novel bioactive compounds. While detailed biological data and specific
experimental protocols for this parent compound are not extensively documented, the broader
class of crotonamides and related natural products exhibit promising activities. Further
research is warranted to fully elucidate the biological profile of (E)-but-2-enamide and its
derivatives, including quantitative assessment of their effects on various cellular targets and
signaling pathways. The synthetic methodologies outlined in this guide provide a foundation for
the preparation of (E)-but-2-enamide and its analogues for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7942871#e-but-2-enamide-iupac-name-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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